Cas no 65562-55-2 (5'-Deoxytoyocamycin)
5'-Deoxytoyocamycin structure
Product Name:5'-Deoxytoyocamycin
CAS No:65562-55-2
MF:C12H13N5O3
MW:275.263321638107
CID:962113
Update Time:2024-03-01
5'-Deoxytoyocamycin Chemical and Physical Properties
Names and Identifiers
-
- 5'-deoxytoyocamycin
- 7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile, 4-amino-7-(5-deoxy-beta-D-ribofuranosyl)-
- 4-(4-methylphenyl)cyclohex-3-en-1-amine
- BDBM50090861
- 4-Amino-7-(5-deoxypentofuranosyl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
- 7H-Pyrrolo(2,3-d)pyrimidine-5-carbonitrile, 4-amino-7-(5-deoxy-beta-D-ribofuranosyl)-
- 4-Amino-7-((2R,3R,4S,5R)-3,4-dihydroxy-5-methyl-tetrahydro-furan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
- 4-amino-7-((2R,3R,4S,5R)-3,4-dihydroxy-5-methyl-tetrahydrofuran-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
- 4-Amino-7-(3,4-dihydroxy
- 65562-55-2
- 5'-Deoxytoyocamycin
-
- Inchi: 1S/C12H13N5O3/c1-5-8(18)9(19)12(20-5)17-3-6(2-13)7-10(14)15-4-16-11(7)17/h3-5,8-9,12,18-19H,1H3,(H2,14,15,16)/t5-,8-,9-,12-/m1/s1
- InChI Key: FONCIRHYMMLGTI-JJNLEZRASA-N
- SMILES: O1[C@H](C)[C@H]([C@H]([C@@H]1N1C=C(C#N)C2=C(N)N=CN=C12)O)O
Computed Properties
- Exact Mass: 275.101839
- Monoisotopic Mass: 275.101839
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 130
- XLogP3: -1.572
Experimental Properties
- Density: 1.78
- Boiling Point: 644.3°C at 760 mmHg
- Flash Point: 343.5°C
- Refractive Index: 1.817
5'-Deoxytoyocamycin Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
65562-55-2 (5'-Deoxytoyocamycin) Related Products
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- 127880-86-8(7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-(2-amino-2-deoxy-b-D-arabinofuranosyl)-)
- 64609-53-6(7H-Pyrrolo[2,3-d]pyrimidin-4-amine,5-methyl-7-b-D-ribofuranosyl-)
- 105582-76-1(7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-(3-deoxy-b-D-erythro-pentofuranosyl)-)
- 49558-38-5(4-Amino-7-β-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidine-5-methanol)
- 115044-81-0(7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-[(2R,5S)-tetrahydro-5-(hydroxymethyl)-2-furanyl]-)
- 15676-19-4(7-Cyano-7-deaza-2'-deoxyadenosine)
- 55470-42-3(7H-Pyrrolo[2,3-d]pyrimidine-5-methanamine,4-amino-7-b-D-ribofuranosyl-,dihydrochloride (9CI))
- 57071-61-1( )
- 606-58-6(Toyocamycin)
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